Cetirizine D8 dihydrochloride
Description
Cetirizine D8 2Hcl is deuterium labeled Cetirizine, which is a major metabolite of hydroxyzine, and a racemic selective H1 receptor inverse agonist.
Scientific Research Applications
Analytical Methods and Characterization
- HPLC Determination : HPLC methods have been developed to determine Cetirizine dihydrochloride in various forms including oral solutions and tablets. These methods provide accuracy and precision in drug analysis (Singh et al., 2012); (el Walily et al., 1998).
- Spectrophotometric Methods : Various spectrophotometric methods, including derivative spectrophotometry, have been developed for cetirizine determination in pharmaceuticals. These methods are noted for their simplicity and reliability (Drozd et al., 2002).
Drug Degradation and Stability
- Degradation Studies : Research has explored the degradation of cetirizine dihydrochloride using laccase enzyme catalysis under ultrasound irradiation, achieving high degradation rates (Sutar & Rathod, 2015).
- Stability Analysis : A stability-indicating HPLC method has been validated for studying cetirizine degradation under acidic and oxidative conditions, demonstrating its instability in these environments (Souri et al., 2013).
Novel Formulations and Delivery Systems
- Topical Formulations : Development of novel elastic vesicle-based topical formulations of cetirizine dihydrochloride for treating atopic dermatitis has been investigated, showing enhanced penetration and therapeutic efficacy compared to conventional creams (Goindi et al., 2013).
- Semisolid Formulations : Novel semisolid formulations, including nanoemulsions and hydrogels, have been developed for cetirizine, demonstrating promising results as topical antihistamines in a rabbit model (Ciurlizza et al., 2014).
Biomedical Investigations
- Effects on Human Lymphocytes : Cetirizine dihydrochloride's ability to induce micronucleus formation in human lymphocytes has been studied, suggesting its potential as both clastogen and aneugen in vitro (Vlastos et al., 1998).
- Antigen-Induced Tracheal Contraction : The anti-allergic effects of cetirizine were analyzed through its impact on antigen-induced contraction in guinea pig trachea, demonstrating its inhibitory capacity and potential mechanism of action (Dobashi et al., 1996).
properties
Molecular Formula |
C21H19D8Cl3N2O3 |
|---|---|
Molecular Weight |
469.86 |
Origin of Product |
United States |
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